![molecular formula C25H40O4 B1240718 (5Z,7E)-(1S,3R)-21-nor-20-oxa-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol](/img/structure/B1240718.png)
(5Z,7E)-(1S,3R)-21-nor-20-oxa-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
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Overview
Description
(5Z,7E)-(1S,3R)-21-nor-20-oxa-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol is a steroid.
Scientific Research Applications
Metabolism in Phagocytic Cells
Phagocytic cells such as monocyte-macrophages and myeloid leukemia cells metabolize 25-hydroxyvitamin D3 into compounds including 8 alpha,25-dihydroxy-9,10-seco-4,6,10(19)-cholestatrien-3-one, a metabolite structurally related to the compound (Yamada et al., 1987). This study indicates a possible role in vitamin D3 metabolism.
Antisera Characteristics
Research on antisera for various vitamin D derivatives, including 1,25-dihydroxycholecalciferol and its analogs, has shown cross-reactivity with a spectrum of vitamin D metabolites (Brown & Peacock, 1986). This implies potential applications in immune response and diagnostic uses.
Properties
Molecular Formula |
C25H40O4 |
---|---|
Molecular Weight |
404.6 g/mol |
IUPAC Name |
(1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aS)-1-(4-hydroxy-4-methylpentoxy)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
InChI |
InChI=1S/C25H40O4/c1-17-19(15-20(26)16-22(17)27)9-8-18-7-5-13-25(4)21(18)10-11-23(25)29-14-6-12-24(2,3)28/h8-9,20-23,26-28H,1,5-7,10-16H2,2-4H3/b18-8+,19-9-/t20-,21+,22+,23+,25+/m1/s1 |
InChI Key |
AOMQZQQKWZZTNV-OQGZJSIESA-N |
Isomeric SMILES |
C[C@]12CCC/C(=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)/[C@@H]1CC[C@@H]2OCCCC(C)(C)O |
Canonical SMILES |
CC12CCCC(=CC=C3CC(CC(C3=C)O)O)C1CCC2OCCCC(C)(C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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